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Compound of Interest

Compound Name: LG 82-4-01

Cat. No.: B1675221 Get Quote

Essential Safety Protocols for Handling LG 82-4-
01
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

LG 82-4-01 (CAS No. 91505-19-0), a thromboxane (TX) synthetase specific inhibitor.

Adherence to these guidelines is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) with specific quantitative data for LG 82-4-01
is not publicly available, the following PPE recommendations are based on general safety

protocols for handling similar chemical compounds and available supplier information. This

guidance should be supplemented by a laboratory-specific risk assessment.

Key Recommendations:

Ventilation: Always handle LG 82-4-01 in a well-ventilated area.[1] A chemical fume hood is

recommended to avoid the formation and inhalation of dust and aerosols.[1]

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.
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Skin Protection: A lab coat or chemical-resistant apron should be worn. Full-body coverage is

recommended if there is a risk of significant exposure.

Hand Protection: Wear suitable protective gloves.[1] While specific compatibility data for LG
82-4-01 is unavailable, nitrile rubber gloves are a common and effective choice for handling

many laboratory chemicals. Regular glove changes are recommended, and gloves should be

disposed of immediately if contaminated.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved N95 dust mask or a respirator with an appropriate particulate filter should

be used.

Summary of Personal Protective Equipment:

Protection Type Specification Purpose

Eye Protection
Chemical safety goggles or

face shield

Prevents eye contact with dust

or splashes.

Hand Protection

Nitrile rubber gloves (or other

chemically resistant gloves

based on internal assessment)

Prevents skin contact.

Respiratory Protection
NIOSH-approved N95 dust

mask or particulate respirator

Prevents inhalation of dust or

aerosols, especially outside a

fume hood.

Skin and Body Protection
Laboratory coat or chemical-

resistant apron

Protects skin and clothing from

contamination.

Ventilation
Chemical fume hood or well-

ventilated area

Minimizes inhalation exposure

to dust and aerosols.[1]

Operational and Disposal Plans
A clear, step-by-step workflow is critical for the safe handling and disposal of LG 82-4-01.

Experimental Workflow:
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Caption: Workflow for the safe handling and disposal of LG 82-4-01.
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Disposal Plan:

Waste Categorization: All waste contaminated with LG 82-4-01, including unused material,

solutions, and contaminated consumables (e.g., gloves, weighing paper, pipette tips), should

be treated as hazardous chemical waste.

Containment:

Liquid Waste: Collect in a clearly labeled, sealed, and appropriate hazardous waste

container. The container should be compatible with the solvents used.

Solid Waste: Collect in a designated, sealed hazardous waste bag or container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "LG 82-4-01," and any other components of the waste stream.

Storage: Store waste containers in a designated, secure area away from incompatible

materials, awaiting pickup by a certified chemical waste disposal service.[1]

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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